Zinc bis(O-(1,3-dimethylbutyl)) bis(O-(isobutyl)) bis(dithiophosphate)

Specification

• CAS No.: 93981-20-5
• Molecular Formula: C20H44O4P2S4Zn
• Molecular Weight: 604.2 g/mol
• IUPAC Name: zinc;4-methylpentan-2-yloxy-(2-methylpropoxy)-sulfanylidene-sulfido-λ5-phosphane
• Standard InChI: InChI=1S/2C10H23O2PS2.Zn/c2*1-8(2)6-10(5)12-13(14,15)11-7-9(3)4;/h2*8-10H,6-7H2,1-5H3,(H,14,15);/q;;+2/p-2
• Standard InChI Key: SSLBXVOKOGFGTG-UHFFFAOYSA-L
• Canonical SMILES: CC(C)CC(C)OP(=S)(OCC(C)C)[S-].CC(C)CC(C)OP(=S)(OCC(C)C)[S-].[Zn+2]

Introduction

Zinc bis(O-(1,3-dimethylbutyl)) bis(O-(isobutyl)) bis(dithiophosphate) is a complex organometallic compound with the molecular formula C20H44O4P2S4Zn and a molecular weight of approximately 604.15 g/mol. It is primarily used as an anti-wear agent and antioxidant in lubricants, including gasoline and diesel motor oils, as well as industrial oils.

Key Features:

• Molecular Formula: C20H44O4P2S4Zn

• Molecular Weight: 604.15 g/mol

• CAS Number: 93981-20-5

• EINECS Number: 301-103-6

Synthesis Steps:

• Preparation of Alkyl Dithiophosphates: Synthesis of 1,3-dimethylbutyl and isobutyl dithiophosphates from their respective alcohols and phosphorus pentasulfide.

• Zinc Salt Formation: Reaction of zinc oxide or zinc chloride with the prepared dithiophosphates to form the desired zinc bis(dithiophosphate) compound.

Applications

This compound is widely used in the lubricant industry due to its excellent anti-wear and antioxidant properties. It helps extend the life of engines and machinery by reducing friction and preventing corrosion.

Industrial Uses:

• Lubricant Additives: Used in motor oils to improve engine performance and longevity.

• Industrial Oils: Enhances the durability of machinery in manufacturing processes.

Toxicity and Safety

Zinc bis(O-(1,3-dimethylbutyl)) bis(O-(isobutyl)) bis(dithiophosphate) exhibits moderate toxicity, particularly in animal studies. It has been linked to skin irritation and potential reproductive toxicity. The acute oral LD50 in rats is reported to be between 2000 to 5000 mg/kg, indicating a relatively low acute toxicity profile.

Safety Considerations:

• Dermal Exposure: May cause skin irritation.

• Reproductive Toxicity: Potential risks in animal studies.

• Acute Oral Toxicity: Relatively low, with an LD50 of 2000-5000 mg/kg in rats.

Comparison with Similar Compounds

Zinc bis(O-(1,3-dimethylbutyl)) bis(O-(isobutyl)) bis(dithiophosphate) shares structural similarities with other dithiophosphate compounds but differs in its specific alkyl groups. This variation affects its performance in different applications.

Compound Name	Molecular Formula	Key Features	Unique Aspects
Zinc bis(O-(1,3-dimethylbutyl)) bis(O-(isobutyl)) bis(dithiophosphate)	C20H44O4P2S4Zn	Anti-wear agent, antioxidant	Contains two types of alkyl groups
Zinc bis(O,O-bis(1,3-dimethylbutyl) dithiophosphate)	C24H52O4P2S4Zn	Anti-wear agent	Contains only 1,3-dimethylbutyl groups
Zinc O-(1,3-dimethylbutyl) O-(isopropyl)dithiophosphate	C18H40O4P2S4Zn	Lubricant additive	Different alkyl substituents